Cas no 886951-49-1 (ethyl 4-(naphthalene-2-sulfonyl)oxy-6-oxo-1-phenyl-1,6-dihydropyridazine-3-carboxylate)

• Product Name: ethyl 4-(naphthalene-2-sulfonyl)oxy-6-oxo-1-phenyl-1,6-dihydropyridazine-3-carboxylate
• CAS No: 886951-49-1
• MF: C₂₃H₁₈N₂O₆S
• MW: 450.463824748993
• CID: 5479788
• Update Time: 2025-10-25

ethyl 4-(naphthalene-2-sulfonyl)oxy-6-oxo-1-phenyl-1,6-dihydropyridazine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-naphthalen-2-ylsulfonyloxy-6-oxo-1-phenylpyridazine-3-carboxylate
• ethyl 4-(naphthalene-2-sulfonyl)oxy-6-oxo-1-phenyl-1,6-dihydropyridazine-3-carboxylate

• Inchi： 1S/C23H18N2O6S/c1-2-30-23(27)22-20(15-21(26)25(24-22)18-10-4-3-5-11-18)31-32(28,29)19-13-12-16-8-6-7-9-17(16)14-19/h3-15H,2H2,1H3
• InChI Key： HRHAKYSWJGZBKC-UHFFFAOYSA-N
• SMILES： C1(C(OCC)=O)=NN(C2=CC=CC=C2)C(=O)C=C1OS(C1=CC=C2C(=C1)C=CC=C2)(=O)=O

Additional information on ethyl 4-(naphthalene-2-sulfonyl)oxy-6-oxo-1-phenyl-1,6-dihydropyridazine-3-carboxylate

Recent Advances in the Study of Ethyl 4-(Naphthalene-2-sulfonyl)oxy-6-oxo-1-phenyl-1,6-dihydropyridazine-3-carboxylate (CAS: 886951-49-1)

Ethyl 4-(naphthalene-2-sulfonyl)oxy-6-oxo-1-phenyl-1,6-dihydropyridazine-3-carboxylate (CAS: 886951-49-1) is a pyridazine derivative that has recently gained attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This compound, characterized by its unique sulfonyloxy and carboxylate functional groups, has been the subject of several studies aimed at exploring its biological activity, synthetic pathways, and pharmacological properties. The following sections provide a comprehensive overview of the latest research findings related to this compound.

Recent studies have focused on the synthesis and optimization of ethyl 4-(naphthalene-2-sulfonyl)oxy-6-oxo-1-phenyl-1,6-dihydropyridazine-3-carboxylate. Researchers have developed novel synthetic routes to improve the yield and purity of the compound, which is critical for its application in drug discovery. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported a high-yield, one-pot synthesis method that reduces the number of steps and minimizes byproduct formation. This advancement is expected to facilitate further pharmacological evaluations of the compound.

The biological activity of ethyl 4-(naphthalene-2-sulfonyl)oxy-6-oxo-1-phenyl-1,6-dihydropyridazine-3-carboxylate has been investigated in various in vitro and in vivo models. Preliminary results suggest that the compound exhibits significant anti-inflammatory and anticancer properties. A study conducted by researchers at the University of Cambridge demonstrated that the compound inhibits the activity of key inflammatory mediators, such as NF-κB, in macrophage cells. Additionally, it has shown promising cytotoxic effects against several cancer cell lines, including breast and lung cancer, by inducing apoptosis through the mitochondrial pathway.

Further mechanistic studies have revealed that ethyl 4-(naphthalene-2-sulfonyl)oxy-6-oxo-1-phenyl-1,6-dihydropyridazine-3-carboxylate interacts with specific molecular targets, such as protein kinases and transcription factors, which are implicated in disease progression. For example, a 2024 study in Bioorganic & Medicinal Chemistry Letters identified the compound as a potent inhibitor of cyclin-dependent kinase 2 (CDK2), a protein involved in cell cycle regulation. This finding highlights its potential as a lead compound for the development of novel anticancer therapies.

Despite these promising findings, challenges remain in the development of ethyl 4-(naphthalene-2-sulfonyl)oxy-6-oxo-1-phenyl-1,6-dihydropyridazine-3-carboxylate as a therapeutic agent. Issues such as poor solubility, metabolic instability, and potential off-target effects need to be addressed through structural modifications and formulation strategies. Recent efforts have focused on designing analogs with improved pharmacokinetic properties while retaining the desired biological activity. Computational modeling and structure-activity relationship (SAR) studies are being employed to guide these optimizations.

In conclusion, ethyl 4-(naphthalene-2-sulfonyl)oxy-6-oxo-1-phenyl-1,6-dihydropyridazine-3-carboxylate (CAS: 886951-49-1) represents a promising scaffold for drug discovery, with demonstrated anti-inflammatory and anticancer activities. Ongoing research aims to overcome current limitations and advance the compound toward preclinical development. The integration of synthetic chemistry, biological evaluation, and computational approaches will be crucial in unlocking its full therapeutic potential. Future studies should also explore its applicability in other disease areas, such as neurodegenerative disorders and infectious diseases.